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Compound of Interest

Compound Name: 1,4-Bis(bromomethyl)cyclohexane

Cat. No.: B1273579 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,4-
Bis(bromomethyl)cyclohexane. The following procedures are designed to minimize risk and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Bis(bromomethyl)cyclohexane is a hazardous chemical requiring stringent safety

protocols. The primary hazards include acute oral toxicity, skin and eye irritation, and

respiratory tract irritation.[1][2] Proper use of Personal Protective Equipment (PPE) is

mandatory to prevent exposure.

Table 1: Hazard Classification for 1,4-Bis(bromomethyl)cyclohexane
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Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[1]

[3]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Hand Protection
Nitrile or neoprene gloves,

double-gloving recommended.

Prevents skin contact and

absorption. Chemotherapy-

rated gloves (ASTM D6978)

are advisable.[4]

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.[1][5]

Skin and Body Protection

Polyethylene-coated,

disposable, impervious gown

with long sleeves and knitted

cuffs.

Prevents contamination of skin

and clothing.[4][6]

Respiratory Protection
A fit-tested NIOSH-certified

N95 respirator or higher.

Required when handling the

powder outside of a fume hood

or if aerosolization is possible.

[4][6]

Engineering Controls and Safe Handling
Proper engineering controls are the primary line of defense in minimizing exposure.
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Ventilation: All handling of 1,4-Bis(bromomethyl)cyclohexane should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

oxidizing agents, acids, bases, alcohols, and amines.[2][5][7] Keep containers tightly sealed.

[5][8]

Personal Hygiene: Avoid all personal contact, including inhalation.[2] Wash hands thoroughly

after handling. Do not eat, drink, or smoke in the laboratory.

Procedural Workflow for Handling 1,4-
Bis(bromomethyl)cyclohexane
The following workflow outlines the key steps for safely handling this compound from receipt to

disposal.
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Safe Handling Workflow for 1,4-Bis(bromomethyl)cyclohexane
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Begin Experiment

Perform Experimental Work
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Wash Hands Thoroughly
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Safe handling workflow diagram.
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Spill and Emergency Procedures
Immediate and appropriate response to spills and exposures is critical.

Table 3: Emergency First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[8]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[1][8]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][8]

In the event of a spill, evacuate the area and alert the appropriate safety personnel. For small

spills, use an inert absorbent material, sweep up, and place in a suitable, closed container for

disposal.[9][10] Avoid breathing vapors and ensure adequate ventilation.

Disposal Plan
All waste containing 1,4-Bis(bromomethyl)cyclohexane must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent

materials, and empty containers, in a designated and clearly labeled hazardous waste

container.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service. This material may be incinerated in a chemical incinerator equipped with an

afterburner and scrubber.[8]
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Regulatory Compliance: All waste disposal must be handled in accordance with local, state,

and federal regulations.[2] Do not allow the product to enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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